Cas no 2549007-10-3 (5-fluoro-2-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-6-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 5-fluoro-2-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-6-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2549007-10-3
• MF: C₁₇H₁₈F₂N₄O₃
• MW: 364.346630573273
• CID: 5312075
• PubChem ID: 168003875
• Update Time: 2025-06-09

5-fluoro-2-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-6-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2549007-10-3
• 5-fluoro-2-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-6-methyl-3,4-dihydropyrimidin-4-one
• 5-Fluoro-2-[4-(3-fluoro-4-methoxybenzoyl)-1-piperazinyl]-6-methyl-4(3H)-pyrimidinone

• Inchi： 1S/C17H18F2N4O3/c1-10-14(19)15(24)21-17(20-10)23-7-5-22(6-8-23)16(25)11-3-4-13(26-2)12(18)9-11/h3-4,9H,5-8H2,1-2H3,(H,20,21,24)
• InChI Key： SUJUUBWXLHFUCP-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C(=O)C3=CC=C(OC)C(F)=C3)CC2)=NC(C)=C(F)C(=O)N1

Computed Properties

• Exact Mass: 364.13469677g/mol
• Monoisotopic Mass: 364.13469677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.3±60.0 °C(Predicted)
• pka: 9.15±0.50(Predicted)

Additional information on 5-fluoro-2-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-6-methyl-3,4-dihydropyrimidin-4-one

Introduction to 5-fluoro-2-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-6-methyl-3,4-dihydropyrimidin-4-one (CAS No. 2549007-10-3)

The compound 5-fluoro-2-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-6-methyl-3,4-dihydropyrimidin-4-one, identified by its CAS number 2549007-10-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential therapeutic applications. The presence of fluorine atoms and a piperazine moiety enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve metabolic stability, binding affinity, and overall bioavailability. The 5-fluoro substituent in this molecule is particularly noteworthy, as it has been shown to modulate the electronic properties of the aromatic ring, thereby influencing receptor interactions. This feature is critical for designing molecules with enhanced efficacy and selectivity.

The 6-methyl group at the pyrimidine ring further contributes to the compound's structural rigidity, which can be advantageous in optimizing binding interactions with biological targets. Additionally, the 3,4-dihydropyrimidin-4-one scaffold is a well-established motif in pharmaceuticals, known for its versatility in drug design. This scaffold has been successfully employed in various therapeutic areas, including antiviral and anticancer agents.

The benzoyl-piperazine moiety at the 2-position of the pyrimidine ring adds another layer of complexity to this molecule. The 3-fluoro-4-methoxybenzoyl group not only introduces additional fluorine atoms but also provides a methoxy substituent that can influence electronic and steric properties. Such modifications are often employed to fine-tune pharmacokinetic and pharmacodynamic profiles, ensuring that the compound behaves optimally within a biological system.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The piperazine ring, in particular, is a versatile pharmacophore that can be further functionalized to create novel derivatives with tailored properties. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop new therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such molecules with high accuracy. These simulations have been instrumental in guiding synthetic efforts and optimizing lead compounds for clinical development. The 5-fluoro and 3-fluoro substituents, in particular, have been shown to significantly enhance binding affinity through favorable interactions with target proteins.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of fluorinated reagents and protecting groups is essential to achieve the desired structure without unintended side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aryl-piperazine linkage.

In conclusion, 5-fluoro-2-[4-(3-fluoro-4-methoxybenzoyl)piperazin-1-yl]-6-methyl-3,4-dihydropyrimidin-4-one (CAS No. 2549007-10-3) represents a promising candidate for further exploration in drug discovery. Its unique structural features, including multiple fluorine atoms and a piperazine moiety, make it an attractive scaffold for developing novel therapeutic agents. Continued research into this compound holds great potential for advancing our understanding of medicinal chemistry and improving patient outcomes.